
Proper Disposal Procedures for M3541, a
Selective ATM Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: M3541

Cat. No.: B1193091 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the Disposal of M3541.

M3541 is a potent, orally active, and selective ATP-competitive inhibitor of Ataxia Telangiectasia

Mutated (ATM) kinase, a critical component of the DNA damage response pathway. Its role in

sensitizing cancer cells to radiation and chemotherapy makes it a compound of significant

interest in oncological research and drug development. Due to its potent biological activity,

proper disposal of M3541 is crucial to ensure personnel safety and environmental protection.

While a specific Safety Data Sheet (SDS) for M3541 is not publicly available, this guide

provides a comprehensive set of procedures for its safe handling and disposal based on

general best practices for potent pharmaceutical compounds and investigational drugs.

Chemical and Physical Properties of M3541
A clear understanding of the chemical and physical properties of M3541 is fundamental to its

safe handling and disposal. The following table summarizes the available data for M3541.
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Property Value

Chemical Name

3-fluoro-4-(7-methoxy-3-methyl-8-(1-methyl-1H-

pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazo[4,5-

c]quinolin-1-yl)benzonitrile

Molecular Formula C23H17FN6O2

Molecular Weight 428.42 g/mol

Appearance Solid powder

CAS Number 1360628-91-6

Mechanism of Action Potent and selective inhibitor of ATM kinase

M3541 Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of M3541
waste. Adherence to this workflow is critical for ensuring that all waste streams are handled in

accordance with institutional and regulatory standards.
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Caption: Workflow for the safe disposal of M3541 waste.
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Step-by-Step Disposal Procedures for M3541
The following procedures provide a detailed guide for the proper disposal of M3541. These

steps are designed to be followed by trained laboratory and clinical personnel.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling M3541, including a lab coat, safety glasses

with side shields, and nitrile gloves.

For handling larger quantities or when there is a risk of aerosolization, a respirator may be

necessary. Consult your institution's EHS for specific recommendations.

2. Waste Segregation:

All materials that have come into contact with M3541 must be considered contaminated and

segregated as chemical waste. This includes:

Unused or expired M3541 powder.

Solutions containing M3541.

Contaminated labware (e.g., vials, pipette tips, tubes).

Contaminated PPE (e.g., gloves, disposable lab coats).

3. Waste Collection and Labeling:

Collect all M3541 waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

The label should include:

The words "Hazardous Waste".

The full chemical name: 3-fluoro-4-(7-methoxy-3-methyl-8-(1-methyl-1H-pyrazol-4-yl)-2-

oxo-2,3-dihydro-1H-imidazo[4,5-c]quinolin-1-yl)benzonitrile.
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The CAS number: 1360628-91-6.

The concentration of M3541 if in solution.

The date the waste was first added to the container.

An appropriate hazard warning (e.g., "Potent Compound," "Toxic").

4. Consultation with Environmental Health & Safety (EHS):

This is a critical step. Contact your institution's EHS office to inform them about the M3541
waste you have generated.

EHS will provide specific guidance on the disposal procedures required by your institution

and in compliance with local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA).

EHS will determine if the waste is to be classified as hazardous or non-hazardous

pharmaceutical waste. Given M3541's potent biological activity, it is highly likely to be

managed as hazardous waste.

5. Storage of Waste:

Store the sealed hazardous waste container in a designated and secure satellite

accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from incompatible chemicals.

6. Final Disposal:

The final disposal of M3541 waste will be managed by your institution's EHS department,

typically through a licensed hazardous waste disposal contractor.

The most common and recommended method for the disposal of potent pharmaceutical

compounds is incineration at a permitted facility. This ensures the complete destruction of

the active molecule.

Do not dispose of M3541 down the drain or in regular trash.
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7. Documentation:

Maintain accurate records of all M3541 waste generated and disposed of. This

documentation is essential for regulatory compliance and for tracking the lifecycle of the

compound within your facility.

By adhering to these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of the potent ATM inhibitor M3541, thereby

protecting themselves, their colleagues, and the environment. Always prioritize safety and

consult with your institution's EHS department for guidance specific to your location and facility.

To cite this document: BenchChem. [Proper Disposal Procedures for M3541, a Selective
ATM Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193091#m3541-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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